4-chloro-6-({[3-(ethoxycarbonyl)-5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 4-chloro-6-[(3-ethoxycarbonyl-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C20H24ClNO5S/c1-3-27-20(26)16-14-8-10(2)4-7-15(14)28-18(16)22-17(23)13-9-11(21)5-6-12(13)19(24)25/h5,10,12-13H,3-4,6-9H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key: WMEVKHIFKJNYTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(CC2)C)NC(=O)C3CC(=CCC3C(=O)O)Cl
• Molecular Formula: C20H24ClNO5S
• Molecular Weight: 425.9 g/mol

Description

Compounds like the one you mentioned often belong to the class of organic compounds known as carboxylic acids and derivatives. These are compounds containing a functional group consisting of a carbonyl (RR’CO) and a hydroxyl (R-OH), or a derivative thereof.

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps, each requiring specific reagents and conditions. For example, the Suzuki-Miyaura coupling is a common method used in the synthesis of biaryl compounds, which could potentially be used in the synthesis of the compound you mentioned.

Chemical Reactions Analysis

The chemical reactions involving a specific compound depend on its functional groups. Carboxylic acids and derivatives, for example, can undergo a variety of reactions, including esterification, amide formation, and decarboxylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can be predicted based on the compound’s structure and functional groups.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many carboxylic acids are corrosive and can cause burns. Proper safety precautions should always be taken when handling chemicals.